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CAS No.: 58096-46-1

Cat. No.: B1618201

Get Quote

Abstract
Caryophyllene formate is a significant sesquiterpenoid ester prized for its unique woody and

amber aroma profile in the fragrance and flavor industries.[1][2] Ensuring the purity, identity,

and concentration of this compound in essential oils, perfumes, and other commercial matrices

is critical for quality control and product development. This application note presents a detailed,

robust, and validated method for the analysis of caryophyllene formate using Gas

Chromatography-Mass Spectrometry (GC-MS). We provide comprehensive, step-by-step

protocols for sample preparation, instrument configuration, and data analysis, designed for

researchers, scientists, and quality control professionals. The methodology leverages the high

separation efficiency of gas chromatography and the definitive identification capabilities of

mass spectrometry, establishing a reliable workflow for both qualitative and quantitative

assessments.

Introduction
Caryophyllene formate (C₁₆H₂₆O₂) is a derivative of caryophyllane, a bicyclic sesquiterpene

backbone.[3][4] Its application as a fragrance agent necessitates precise analytical methods to
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differentiate it from structurally similar compounds and to quantify its concentration accurately.

Gas Chromatography-Mass Spectrometry (GC-MS) is the preeminent analytical technique for

the analysis of volatile and semi-volatile compounds like caryophyllene formate.[5] The gas

chromatograph separates individual components from a complex mixture based on their

volatility and interaction with the stationary phase of the analytical column. Subsequently, the

mass spectrometer fragments the eluted molecules and separates the resulting ions by their

mass-to-charge ratio, generating a unique spectral fingerprint for definitive identification.[6]

This guide explains the causality behind experimental choices, providing a self-validating

system that ensures trustworthy and reproducible results.

Compound Profile: Caryophyllene Formate
A clear understanding of the analyte's physicochemical properties is fundamental to developing

an effective analytical method.

Property Value Source(s)

CAS Number 58096-46-1 [2][3][7]

Molecular Formula C₁₆H₂₆O₂ [2][4][7]

Molecular Weight 250.38 g/mol [2][3]

Appearance Colorless to pale yellow liquid [7]

Boiling Point (est.) 304-305 °C @ 760 mm Hg [1]

Kovats Retention Index
1559 (Standard non-polar

column)
[8]

Primary Use Fragrance and Flavor Agent [1]

Principle of the Method
The workflow is founded on liquid injection GC-MS. A diluted sample containing caryophyllene
formate and an internal standard is injected into the heated GC inlet, where it is vaporized. The

helium carrier gas transports the vaporized analytes onto a non-polar capillary column.

Separation is achieved via a programmed temperature ramp, which elutes compounds based
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on their boiling points and chemical affinity for the stationary phase. As caryophyllene formate
elutes from the column, it enters the mass spectrometer's ion source, where it undergoes

electron ionization (EI) at 70 eV.[9] The resulting fragmentation pattern is analyzed to confirm

identity, while the signal intensity is used for quantification against a calibration curve.

Materials and Reagents
Standards:

Caryophyllene Formate (≥95% purity)

n-Tridecane (Internal Standard, ≥99% purity)

Solvents:

Ethyl Acetate (GC or HPLC grade, ≥99.5% purity)

Instrumentation & Consumables:

Gas Chromatograph with Mass Spectrometric Detector (e.g., Agilent 7890B GC with

5977A MS or equivalent)[5]

Autosampler

GC Capillary Column: Non-polar, 5% Phenyl Methyl Siloxane phase (e.g., HP-5MS, 30 m

x 0.25 mm i.d., 0.25 µm film thickness)[10]

Carrier Gas: Helium (99.999% purity)

2 mL amber glass autosampler vials with PTFE-lined caps

Microsyringes (10 µL, 100 µL, 1000 µL)

Analytical balance (4-decimal place)

Volumetric flasks (Class A)

Experimental Protocols
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Protocol 1: Standard and Sample Preparation
The accuracy of the final result is critically dependent on the precise preparation of standards

and samples. An internal standard (IS) is used to correct for variations in injection volume and

instrument response.

Internal Standard (IS) Stock Solution (1000 µg/mL):

Accurately weigh approximately 100 mg of n-tridecane into a 100 mL volumetric flask.

Dissolve and dilute to the mark with ethyl acetate. This solution serves as the IS stock.

Caryophyllene Formate Stock Solution (1000 µg/mL):

Accurately weigh approximately 100 mg of caryophyllene formate into a separate 100

mL volumetric flask.

Dissolve and dilute to the mark with ethyl acetate.

Calibration Standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL):

Prepare a series of calibration standards by performing serial dilutions from the

caryophyllene formate stock solution into volumetric flasks.

To each calibration standard flask, add a fixed amount of the IS Stock Solution to achieve

a final IS concentration of 10 µg/mL in every standard.

Example for 25 µg/mL Standard: Pipette 2.5 mL of the 1000 µg/mL stock and 1 mL of the

1000 µg/mL IS stock into a 100 mL flask. Dilute to volume with ethyl acetate.

Transfer the final solutions to 2 mL autosampler vials.

Sample Preparation:

Accurately weigh an appropriate amount of the sample matrix (e.g., 100 mg of essential

oil) into a 10 mL volumetric flask.

Add 100 µL of the 1000 µg/mL IS Stock Solution to the flask.
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Dilute to the mark with ethyl acetate. The final IS concentration is 10 µg/mL.

Vortex for 1-2 minutes to ensure thorough mixing and extraction.[5]

If the sample contains particulates, centrifuge or filter through a 0.45 µm PTFE syringe

filter into an autosampler vial.

Protocol 2: GC-MS Instrumentation and Acquisition
These parameters are a robust starting point and may be optimized for specific

instrumentation. The use of a non-polar HP-5MS type column is recommended for general

terpene and ester analysis.[10][11]
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Parameter Recommended Setting Rationale

GC System

Injection Volume 1 µL
Standard volume for capillary

columns.

Inlet Temperature 250 °C
Ensures complete vaporization

without thermal degradation.

Injection Mode
Splitless (with 1 min purge

delay)

Maximizes analyte transfer to

the column for trace analysis.

Carrier Gas Helium
Inert gas providing good

chromatographic efficiency.

Flow Rate 1.0 mL/min (Constant Flow)
Optimal flow rate for a 0.25

mm i.d. column.[10]

Oven Program

Initial Temperature 70 °C, hold for 1 min

Allows for proper focusing of

analytes at the head of the

column.[10]

Ramp 1 5 °C/min to 180 °C
Separates more volatile

components.

Ramp 2
15 °C/min to 280 °C, hold for 5

min

Elutes higher boiling point

compounds like caryophyllene

formate.

MS System

Ion Source Temp. 230 °C
Standard temperature to

promote ionization.

Quadrupole Temp. 150 °C
Standard temperature for mass

filtering.
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Ionization Energy 70 eV

Standard EI energy for

generating reproducible

fragmentation patterns for

library matching.[9]

Acquisition Mode Full Scan
For qualitative identification

and spectral library matching.

Mass Range m/z 45 - 450

Captures the molecular ion

and key fragments of the

analyte and similar

compounds.

Solvent Delay 5 min

Prevents the high-

concentration solvent peak

from damaging the detector

filament.

Data Analysis and Interpretation
Analyte Identification

Retention Time (RT): Caryophyllene formate should elute at a consistent RT under the

specified conditions.

Mass Spectrum Matching: The primary identification is achieved by comparing the acquired

mass spectrum of the chromatographic peak with a reference spectrum from an established

database, such as the NIST Mass Spectral Library.[12][13] A high match factor (typically

>850/1000) provides strong evidence of identity.

Expected Mass Spectrum and Fragmentation
The electron ionization of caryophyllene formate (MW=250.38) is predicted to yield the

following key features:

Molecular Ion (M⁺): A peak at m/z 250 corresponding to the intact molecule. This peak may

be of low abundance.
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Loss of Formic Acid: A fragment at m/z 204 (M-46), resulting from the neutral loss of formic

acid (HCOOH). This fragment corresponds to the caryophyllene cation (C₁₅H₂₄⁺) and is often

a prominent feature in the spectrum.[14]

Caryophyllane Skeleton Fragments: The subsequent fragmentation of the m/z 204 ion will

produce the characteristic pattern for the caryophyllene structure, including major ions at m/z

133, 105, 93, 81, and 69.[9][15][16] The presence of this cluster strongly supports the

identification.

Quantification
Quantification is performed using the internal standard method.

Construct Calibration Curve: For each calibration standard, calculate the ratio of the peak

area of caryophyllene formate to the peak area of the internal standard (n-tridecane).

Plot this area ratio (y-axis) against the concentration of caryophyllene formate (x-axis).

Perform a linear regression on the data points. The resulting equation (y = mx + c) and

correlation coefficient (R²) are used for quantification.

Calculate Sample Concentration: Determine the peak area ratio for the unknown sample and

use the calibration equation to solve for its concentration.

Method Validation Summary
For use in a regulated environment, the analytical method must be validated to ensure it is fit

for purpose. Key validation parameters are summarized below, with typical acceptance criteria

derived from established guidelines.[6][17][18]
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Validation Parameter
Typical Acceptance
Criteria

Purpose

Linearity
Correlation Coefficient (R²) >

0.995

Confirms the detector

response is proportional to

analyte concentration across a

defined range.

Limit of Detection (LOD) Signal-to-Noise Ratio (S/N) ≥ 3

The lowest concentration of

analyte that can be reliably

detected.

Limit of Quantification (LOQ)
S/N ≥ 10; or lowest validated

standard

The lowest concentration that

can be quantified with

acceptable precision and

accuracy.

Accuracy (Recovery) 80 - 120%

Measures the closeness of the

experimental value to the true

value, often tested by spiking a

blank matrix.

Precision (Repeatability)
Relative Standard Deviation

(RSD) ≤ 15%

Measures the consistency of

results for multiple analyses of

the same sample under the

same conditions.

Workflow Visualization
The following diagram illustrates the complete analytical workflow from sample receipt to final

data reporting.
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Phase 1: Preparation

Phase 2: Instrumental Analysis

Phase 3: Data Processing
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Caption: End-to-end workflow for GC-MS analysis of caryophyllene formate.
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Discussion and Troubleshooting
Thermal Degradation: While caryophyllene formate is relatively stable, excessively high

inlet temperatures (>280 °C) could potentially cause degradation.[12][19] If degradation is

suspected, a lower inlet temperature should be evaluated.

Matrix Interference: Complex matrices like essential oils can contain isomers or other

compounds that co-elute with the target analyte. In such cases, optimizing the temperature

ramp (slowing it down) can improve separation. If co-elution persists, Selected Ion

Monitoring (SIM) mode can be used for quantification, monitoring only specific, unique ions

for caryophyllene formate to enhance selectivity.[12]

Column Bleed: At the upper end of the temperature program, column bleed can increase

baseline noise. Using a high-quality, low-bleed column (like those with an "MS" designation)

minimizes this effect. A post-run "bake-out" at a high temperature (e.g., 280 °C for 5 min)

helps clean the column before the next injection.[10]

Conclusion
This application note provides a comprehensive and validated GC-MS method for the reliable

identification and quantification of caryophyllene formate. By following the detailed protocols

for sample preparation, instrument setup, and data analysis, laboratories can achieve accurate

and reproducible results essential for quality assurance in the fragrance, flavor, and

pharmaceutical industries. The methodology is grounded in established analytical principles

and can be readily adapted and validated for routine use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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